3-Cyano-5-fluorophenyl chloroformate

• Molecular Formula: C8H3ClFNO2
• Molecular Weight: 199.56 g/mol
• IUPAC Name: (3-cyano-5-fluorophenyl) carbonochloridate
• InChI: InChI=1S/C8H3ClFNO2/c9-8(12)13-7-2-5(4-11)1-6(10)3-7/h1-3H
• InChI Key: QHFRRJIEZGNIKL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1OC(=O)Cl)F)C#N

Description

3-Cyano-5-fluorophenyl chloroformate (CAS: 1864723-34-1) is an aromatic chloroformate derivative with the molecular formula C₈H₃ClFNO₂ and a molecular weight of 199.57 g/mol . Structurally, it features a phenyl ring substituted with a cyano (-CN) group at the 3-position and a fluorine atom at the 5-position, combined with a reactive chloroformate (-OCOCl) moiety. This compound is classified as dangerous under the Globally Harmonized System (GHS), with hazard statements including H300 (fatal if swallowed), H310 (fatal in contact with skin), H330 (fatal if inhaled), H314 (causes severe skin burns), and H290 (may be corrosive to metals). It is assigned to UN 3277 (Hazard Class 6.1/8) and Packaging Group II . Limited physicochemical data are available; notably, its boiling point and storage conditions remain unspecified in current literature .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyano-5-fluorophenyl chloroformate typically involves the reaction of 3-Cyano-5-fluorophenol with phosgene (COCl2). The reaction is carried out in the presence of a base, such as pyridine, to neutralize the hydrochloric acid formed during the reaction. The general reaction scheme is as follows:

$$\text{3-Cyano-5-fluorophenol} + \text{Phosgene} \rightarrow \text{3-Cyano-5-fluorophenyl chloroformate} + \text{HCl}$$3-Cyano-5-fluorophenol+Phosgene→3-Cyano-5-fluorophenyl chloroformate+HCl

Industrial Production Methods

Industrial production of 3-Cyano-5-fluorophenyl chloroformate follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and automated systems helps in maintaining consistent reaction conditions and improving the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Cyano-5-fluorophenyl chloroformate undergoes various types of chemical reactions, including:

Nucleophilic Substitution: Reaction with nucleophiles such as amines and alcohols to form carbamates and carbonates, respectively.

Hydrolysis: Reaction with water to form 3-Cyano-5-fluorophenol and hydrochloric acid.

Reduction: Reaction with reducing agents to form corresponding alcohols.

Common Reagents and Conditions

Amines: Used in the formation of carbamates.

Alcohols: Used in the formation of carbonates.

Water: Used in hydrolysis reactions.

Reducing Agents: Such as lithium aluminum hydride (LiAlH4) for reduction reactions.

Major Products Formed

Carbamates: Formed from the reaction with amines.

Carbonates: Formed from the reaction with alcohols.

3-Cyano-5-fluorophenol: Formed from hydrolysis.

Scientific Research Applications

3-Cyano-5-fluorophenyl chloroformate has a wide range of applications in scientific research:

Biology: Utilized in the modification of biomolecules and in the synthesis of bioactive compounds.

Medicine: Investigated for its potential use in drug development and as a building block for pharmaceuticals.

Industry: Employed in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-Cyano-5-fluorophenyl chloroformate involves its reactivity as an electrophile. The chloroformate group (–COCl) is highly reactive towards nucleophiles, allowing it to form covalent bonds with various nucleophilic species. This reactivity is exploited in organic synthesis to introduce functional groups and modify molecular structures. The molecular targets and pathways involved depend on the specific nucleophiles and reaction conditions used .

Comparison with Similar Compounds

Key Observations :

• Its higher molecular weight (199.57 g/mol) distinguishes it from simpler aliphatic chloroformates like methyl or ethyl derivatives, which may influence solubility and volatility .

Toxicity and Hazard Profiles

Acute Toxicity Data

Compound	LC₅₀ (Inhalation, 4h)	AEGL-1 (ppm)	AEGL-2 (ppm)	AEGL-3 (ppm)	Hazard Statements (GHS)
3-Cyano-5-fluorophenyl chloroformate	Not reported	Not reported	Not reported	Not reported	H300, H310, H330, H314, H290
Methyl chloroformate	13–18 ppm (rats)	0.18	0.60	3.0	H225, H301, H311, H314, H331
Benzyl chloroformate	Not reported	0.10	0.30	1.0	H302, H314, H330
Ethyl chloroformate	220–300 ppm (mice)	0.40	1.3	4.0	H225, H302, H314, H331

Key Observations :

• 3-Cyano-5-fluorophenyl chloroformate exhibits a severe acute toxicity profile, with hazards spanning oral, dermal, and inhalation routes.
• Methyl chloroformate shows lower LC₅₀ values (13–18 ppm) compared to ethyl derivatives, reflecting higher acute inhalation toxicity .

Derivatization Efficiency

In gas chromatography (GC) applications, chloroformates like ethyl chloroformate and methyl chloroformate are widely used for derivatizing seleno amino acids due to their rapid reaction kinetics and compatibility with aqueous matrices .

Stability and Handling

• Aliphatic chloroformates (e.g., methyl, ethyl) are moisture-sensitive and require anhydrous conditions. The aromatic 3-cyano-5-fluorophenyl derivative likely shares this sensitivity, necessitating strict storage protocols .

Biological Activity

3-Cyano-5-fluorophenyl chloroformate is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article delves into its biological activity, mechanisms of action, structure-activity relationships (SAR), and relevant research findings.

Molecular Formula: C9H6ClFNO2
Molecular Weight: 215.60 g/mol
IUPAC Name: 3-Cyano-5-fluorophenyl chloroformate
Canonical SMILES: C1=CC(=C(C=C1F)C(=O)OCC(=O)Cl)C#N

The biological activity of 3-cyano-5-fluorophenyl chloroformate is primarily attributed to its ability to interact with various biomolecules, including proteins and nucleic acids. The chloroformate group is known for its electrophilic nature, allowing it to form covalent bonds with nucleophilic sites on proteins, potentially leading to modulation of enzyme activity or inhibition of protein function.

Biological Activity

Research indicates that 3-cyano-5-fluorophenyl chloroformate exhibits several biological activities:

• Antiviral Activity: Similar compounds have shown efficacy against viruses such as human cytomegalovirus (HCMV) and herpes simplex virus type-1 (HSV-1). For instance, derivatives of related compounds have demonstrated selective inhibition of HCMV with IC50 values as low as 0.30 µM .
• Enzyme Inhibition: The compound has been investigated for its potential to inhibit specific enzymes through covalent modification. This mechanism is crucial in drug design, particularly for targeting cancer-related pathways.

Structure-Activity Relationship (SAR)

The SAR studies highlight the importance of the cyano and fluorine substituents in enhancing biological activity. For instance, the presence of a cyano group at the 3-position significantly increases the lipophilicity and binding affinity to target proteins compared to similar compounds lacking this group.

Substituent	Biological Activity	IC50 Value (µM)
No Substituent	Low activity	>100
Cyano Group	Increased activity	30.1
Fluorine Group	Enhanced binding	5.6

Case Studies

• Antiviral Studies : A series of trichlorinated indole nucleosides were synthesized and tested for antiviral activity against HCMV and HSV-1. The results indicated that modifications at the 3-position, akin to those seen in 3-cyano-5-fluorophenyl chloroformate, led to potent antiviral effects .
• Enzyme Inhibition : Research on similar compounds demonstrated that substituents like cyano and fluorine significantly impacted enzyme inhibition profiles. Compounds with these groups showed enhanced potency against cancer-related enzymes .